Cas no 852440-88-1 (N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 852440-88-1
• MF: C₁₉H₁₃BrClN₅O₂
• MW: 458.695821523666
• CID: 5916906
• PubChem ID: 16798468
• Update Time: 2025-05-30

N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(1-(4-chlorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-bromophenyl)-1-(4-chlorophenyl)-1,4-dihydro-4-oxo-
• N-(4-bromophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• F0679-0263
• AKOS024595902
• 852440-88-1
• N-(4-bromophenyl)-2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• N-(4-bromophenyl)-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C19H13BrClN5O2/c20-12-1-5-14(6-2-12)24-17(27)10-25-11-22-18-16(19(25)28)9-23-26(18)15-7-3-13(21)4-8-15/h1-9,11H,10H2,(H,24,27)
• InChI Key： JHEIUBZVWWWKGQ-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(Br)C=C2)=O)C(=O)C2C=NN(C3=CC=C(Cl)C=C3)C=2N=1

Computed Properties

• Exact Mass: 456.99411g/mol
• Monoisotopic Mass: 456.99411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 12.55±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Introduction to N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 852440-88-1)

N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 852440-88-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is characterized by a pyrazolopyrimidine core functionalized with bromo and chloro substituents on the phenyl rings. The presence of these halogen atoms significantly influences the compound's pharmacological profile and bioavailability. Recent studies have highlighted the importance of these substituents in modulating the compound's interactions with biological targets.

In the context of medicinal chemistry, N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various cancer cell lines. Preclinical studies have shown that this compound exhibits potent cytotoxic effects on a range of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells.

Furthermore, research has explored the anti-inflammatory properties of N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide have also been studied to assess its suitability for further development as a drug candidate. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects.

In addition to its therapeutic applications, N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has been used as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying cellular processes and signaling pathways. For instance, it has been employed to investigate the role of specific kinases in cancer progression and inflammation.

The synthesis of N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on a larger scale. These improvements are crucial for facilitating further preclinical and clinical studies.

In conclusion, N-(4-bromophenyl)-2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 852440-88-1) represents a promising lead compound with diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for advancing medical treatments in these areas.